Cas no 2417-04-1 (3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol)

• Product Name: 3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol
• CAS No: 2417-04-1
• Molecular Formula: C₁₆H₁₈O₂
• Molecular Weight: 242.3129
• MDL: MFCD23704549
• CID: 42915
• PubChem ID: 253662071

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Properties

Names and Identifiers

• 2,2',6,6'-Tetramethyl-4,4'-biphenol
• 4-(4-Hydroxy-3,5-dimethyl-phenyl)-2,6-dimethyl-phenol
• 3,3',5,5'-TETRAMETHYL [1,1'-BIPHENYL] 4,4'-DIOL
• 3,3',5,5'-Tetramethylbiphenyl-4,4'-diol
• 2,2',6,6'-Tetramethyl-p,p'-biphenol
• 3,3',5,5'-tetramethyl-4,4'-dihydroxybiphenyl
• 4,4'-bishydroxy-3,3',5,5'-tetramethyl biphenyl
• 4,4'-Dihydroxy-3,3',5,5'-tetramethylbiphenyl
• 4,4'-dihydroxy-3,5,3',5'-tetramethylbiphenyl
• [1,1'-Biphenyl]-4,4'-diol, 3,3',5,5'-tetramethyl-
• di(2,6-dimethylphenol)
• 3,3',5,5'-tetramethyl-4,4'-diallyloxybiphenyl
• 4-(4-hydroxy-3,5-dimethylphenyl)-2,6-dimethylphenol
• 3,3',5,5'-Tetramethyl-4-4'-dihydroxybiphenyl
• 3,3',5,5'-tetramethyl-1,1'-biphenyl-4,4'-diol
• 3,3',5,5'-tetramethyl-[1,1'-biphenyl]-4,4'-diol
• 3,3',5,5'-tetramethyl-(1,1'-biphenyl)-4,4'-diol
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetram
• 3,3,5,5-Tetramethylbiphenyl-4,4-diol（TMBP)
• 3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol
• J-015381
• NSC 128399
• SY052537
• AC-14423
• NSC93821
• TM-BPL
• 3,3',5,5'-tetramethyl[1,1'-biphenyl]-4,4'-diol
• NSC 93821
• 4,4'-dihydroxy-3,3',5,5'-tetramethyl-biphenyl
• BDBM50266964
• DTXSID5062396
• CS-0153719
• InChI=1/C16H18O2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8,17-18H,1-4H
• 3,3,5,5-Tetramethylbiphenyl-4,4-diol
• FT-0634257
• KV93XB4DEU
• NSC-93821
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetramethyl-
• 3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diol
• 4-(3,5-DIMETHYL-4-OXIDANYL-PHENYL)-2,6-DIMETHYL-PHENOL
• Z3234902406
• 2417-04-1
• 3,3,5,5-Tetramethyl [1,1'-biphenyl] 4,4'-diol
• NSC128399
• CHEMBL449983
• T3145
• AKOS015912834
• NSC-128399
• SCHEMBL220910
• EN300-6513087
• CAA41704
• 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetramethylbiphenyl-4,4 inverted exclamation mark -diol
• UNII-KV93XB4DEU
• MFCD00094737
• 3,3’,5,5’-Tetramethyl-1,1’-biphenyl-4,4’-diol, 99%
• 77151-67-8
• 3,3a(2),5,5a(2)-Tetramethyl[1,1a(2)-biphenyl]-4,4a(2)-diol
• 4a(2)-Hydroxy-3,3a(2),5,5a(2)-tetramethyl[1,1a(2)-biphenyl]-4-yloxy
• YGYPMFPGZQPETF-UHFFFAOYSA-N
• DB-046366
• DTXSID801205673

• MDL： MFCD23704549
• InChIKey： YGYPMFPGZQPETF-UHFFFAOYSA-N
• Inchi： 1S/C16H18O2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8,17-18H,1-4H3
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(=C([H])C=1C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 242.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 242.13068
• Heavy Atom Count: 18
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 3.99840
• PSA: 40.46000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 345.14°C (rough estimate)
• Melting Point: 223.0 to 227.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 162.4±21.1 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0537 (rough estimate)

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Security Information

• Symbol:
• Safety Instruction： S26; S36; S22
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-40
• Signal Word：warning

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols